Cas no 114127-54-7 (5β-4,5-Dihydro Prednisolone 21-Acetate)

• Product Name: 5β-4,5-Dihydro Prednisolone 21-Acetate
• CAS No: 114127-54-7
• MF: C₂₃H₃₂O₆
• MW: 404.50
• CID: 5073092
• Update Time: 2025-10-29

5β-4,5-Dihydro Prednisolone 21-Acetate Chemical and Physical Properties

Names and Identifiers

• 5β-4,5-Dihydro Prednisolone 21-Acetate

• Inchi： 1S/C23H32O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h6,8,14,16-18,20,26,28H,4-5,7,9-12H2,1-3H3/t14-,16+,17+,18+,20-,21+,22+,23+/m1/s1
• InChI Key： MIADTLIIMJZOKZ-PMBJRREOSA-N
• SMILES： O=C1C[C@]2(CC[C@]3([C@@]4([H])[C@@]([C@](O)(CC4)C(COC(=O)C)=O)(C[C@@H]([C@]3([H])[C@@]2(C)C=C1)O)C)[H])[H]

Additional information on 5β-4,5-Dihydro Prednisolone 21-Acetate

Introduction to 5β-4,5-Dihydro Prednisolone 21-Acetate (CAS No. 114127-54-7) and Its Emerging Applications in Modern Medicine

The compound 5β-4,5-Dihydro Prednisolone 21-Acetate (CAS No. 114127-54-7) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the realm of corticosteroid derivatives. As a modified form of prednisolone, this compound has garnered attention for its unique structural and pharmacological properties, which distinguish it from its parent molecule and other related corticosteroids. The introduction of an acetate group at the 21-position and the rearrangement to a 5β-configured system confer distinct metabolic stability and bioavailability, making it a promising candidate for therapeutic applications.

In recent years, corticosteroids have been extensively studied for their anti-inflammatory, immunosuppressive, and anti-allergic properties. Among these, prednisolone and its derivatives play a pivotal role in managing a wide range of inflammatory and autoimmune disorders. The modification of prednisolone to produce 5β-4,5-Dihydro Prednisolone 21-Acetate has been driven by the need for more potent and selective therapeutic agents with improved side-effect profiles. This compound exhibits enhanced binding affinity to glucocorticoid receptors while minimizing unwanted systemic effects, such as hyperglycemia and osteoporosis.

One of the most compelling aspects of 5β-4,5-Dihydro Prednisolone 21-Acetate is its potential in treating chronic inflammatory diseases. Research has demonstrated that this derivative can modulate key inflammatory pathways, including NF-κB and MAPK signaling cascades, thereby reducing cytokine production and alleviating inflammation. Studies conducted in vitro have shown that 5β-4,5-Dihydro Prednisolone 21-Acetate exhibits superior anti-inflammatory activity compared to prednisolone alone, suggesting its efficacy in conditions such as rheumatoid arthritis, Crohn's disease, and psoriasis.

Furthermore, the structural modification of 5β-4,5-Dihydro Prednisolone 21-Acetate enhances its pharmacokinetic properties. The acetate ester at the 21-position improves solubility and bioavailability, allowing for more efficient absorption and distribution throughout the body. This feature is particularly advantageous for oral administration, as it ensures consistent therapeutic levels with reduced dosing frequency. Additionally, the 5β-configured system contributes to increased metabolic stability, minimizing rapid degradation and allowing for prolonged activity.

Recent clinical trials have begun to explore the therapeutic potential of 5β-4,5-Dihydro Prednisolone 21-Acetate in autoimmune disorders. In patients with systemic lupus erythematosus (SLE), this compound has shown promise in reducing disease activity without significant side effects. Similarly, studies in multiple sclerosis (MS) have indicated that 5β-4,5-Dihydro Prednisolone 21-Acetate can modulate T-cell responses and reduce neuroinflammation, offering a novel approach to managing this debilitating condition.

The development of targeted drug delivery systems has further expanded the applications of 5β-4,5-Dihydro Prednisolone 21-Acetate. Nanoparticle formulations have been investigated as a means to enhance localized delivery and reduce systemic exposure. These formulations have shown particularly promise in treating inflammatory joint diseases by delivering the compound directly to affected tissues while minimizing systemic side effects.

In conclusion,5β-4,5-Dihydro Prednisolone 21-Acetate (CAS No. 114127-54-7) represents a significant advancement in corticosteroid therapy. Its unique structural features enhance both pharmacological efficacy and pharmacokinetic properties, making it a versatile tool for treating a wide range of inflammatory and autoimmune disorders. As research continues to uncover new applications for this compound,5β-4,5-Dihydro Prednisolone 21-Acetate is poised to play an increasingly important role in modern medicine.